Cas no 89544-84-3 (1-Bromocyclopropanecarboxylic acid)

1-Bromocyclopropanecarboxylic acid structure

89544-84-3 structure

Product Name:1-Bromocyclopropanecarboxylic acid

CAS No:89544-84-3

MF:C₄H₅BrO₂

MW:164.985300779343

MDL:MFCD12922644

CID:597022

PubChem ID:12867480

Update Time:2024-10-26

1-Bromocyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Bromocyclopropanecarboxylic acid
- 1-bromocyclopropane-1-carboxylic acid
- Cyclopropanecarboxylic acid, 1-bromo-
- bromocyclopropanecarboxylic
- LGHSAVSEBATWBX-UHFFFAOYSA-N
- 4830AC
- 1-bromo-cyclopropane-1-carboxylic acid
- 1-Bromocyclopropanecarboxylic acid (ACI)
- AC-29641
- 89544-84-3
- CS-0043838
- MFCD12922644
- 1-bromocyclopropanecarboxylicacid
- DB-103169
- PB43772
- AKOS006336172
- DTXSID10511910
- EN300-147131
- Y10428
- DS-16228
- SCHEMBL2959604
- SY107088
- MDL： MFCD12922644
- Inchi： 1S/C4H5BrO2/c5-4(1-2-4)3(6)7/h1-2H2,(H,6,7)
- InChI Key： LGHSAVSEBATWBX-UHFFFAOYSA-N
- SMILES： O=C(C1(CC1)Br)O

Computed Properties

Exact Mass: 163.94729g/mol
Monoisotopic Mass: 163.94729g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 0.9

Experimental Properties

Density: 2.107±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 78 ºC
Boiling Point: 235.1±23.0 ºC (760 Torr),
Flash Point: 96.0±22.6 ºC,
Solubility: Slightly soluble (25 g/l) (25 º C),

1-Bromocyclopropanecarboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	043233-1g	1-Bromocyclopropanecarboxylic acid	89544-84-3	95%	1g	￡211.00	2022-03-01
Fluorochem	043233-5g	1-Bromocyclopropanecarboxylic acid	89544-84-3	95%	5g	￡735.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AG008-50mg	1-Bromocyclopropanecarboxylic acid	89544-84-3	97%	50mg	258.0CNY	2021-07-12
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TRC	B870010-25mg	1-Bromocyclopropanecarboxylic acid	89544-84-3		25mg	$ 50.00	2022-06-06
TRC	B870010-50mg	1-Bromocyclopropanecarboxylic acid	89544-84-3		50mg	$ 70.00	2022-06-06
TRC	B870010-250mg	1-Bromocyclopropanecarboxylic acid	89544-84-3		250mg	$ 295.00	2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3104-1 G	1-bromocyclopropanecarboxylic acid	89544-84-3	97%	1g	¥ 1,663.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBGJ3104-5 G	1-bromocyclopropanecarboxylic acid	89544-84-3	97%	5g	¥ 5,537.00	2021-05-07
abcr	AB462609-1 g	1-Bromocyclopropanecarboxylic acid	89544-84-3		1g	€471.40	2023-04-21

1-Bromocyclopropanecarboxylic acid Production Method

Production Method 1

96999-01-8

89544-84-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 12 h, rt

Reference

: General and Scalable Approach to Trifluoromethyl-substituted Cyclopropanes

Ahunovych, Volodymyr; Klipkov, Anton A.; Bugera, Maksym; Tarasenko, Karen; Trofymchuk, Serhii; et al, Journal of Organic Chemistry, 2023, 88(6), 3859-3870

Production Method 2

96999-01-8

89544-84-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 0 °C; 12 h, rt

Reference

: General and scalable approach to trifluoromethyl-substituted cyclopropanes

Ahunovych, Volodymyr; Klipkov, Anton A.; Bugera, Maksym; Tarasenko, Karen; Trofymchuk, Serhii; et al, ChemRxiv, 2023, 1, 1-6

Production Method 3

29547-04-4

89544-84-3

Reaction Conditions

Reference

: g-Butyrolactone

Boukouvalas, John, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

Production Method 4

22059-21-8

89544-84-3

Reaction Conditions

1.1 Reagents: Sodium nitrite , Potassium bromide Catalysts: Formic acid

Reference

: Diazotization of 1-aminocyclopropanecarboxylic acid. Solution chemistry of oxaspiropentanone

Pirrung, Michael C.; Brown, William L., Journal of the American Chemical Society, 1990, 112(17), 6388-9

Production Method 5

96999-01-8

89544-84-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Diethyl ether , Toluene , Water

Reference

: Trispiro[2.1.2.1.2.1]dodecane-4,8,12-trione and other oligomers of carbonylcyclopropane. The organozinc route

Hoffmann, H. Martin R.; Eggert, Ulrike; Walenta, Angela; Weineck, Edeltraut; Schomburg, Dietmar; et al, Journal of Organic Chemistry, 1989, 54(26), 6096-100

Production Method 6

96999-01-8

89544-84-3

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide , Water Solvents: Water

Reference

: Trispiro[2.1.2.1.2.1]dodecane-4,8,12-trione

Hoffmann, H. M. R.; Walenta, Angela; Eggert, Ulrike; Schamburg, Dietmar, Angewandte Chemie, 1985, 97(7), 599-600